Cas no 63671-71-6 (Propanoic acid, 2-mercapto-, octyl ester)

• Product Name: Propanoic acid, 2-mercapto-, octyl ester
• CAS No: 63671-71-6
• MF: C₁₁H₂₂O₂S
• MW: 218.356182575226
• CID: 1655967
• Update Time: 2024-09-12

Propanoic acid, 2-mercapto-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-mercapto-, octyl ester

• Inchi： 1S/C11H22O2S/c1-3-4-5-6-7-8-9-13-11(12)10(2)14/h10,14H,3-9H2,1-2H3
• InChI Key： SFHANYOFMGEJCT-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCC)(=O)C(S)C

Computed Properties

• Exact Mass: 218.13416

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±13.0 °C(Predicted)
• PSA: 26.3
• pka: 8.41±0.10(Predicted)